Cas no 1823979-88-9 (Propanoic acid, 3-[bis(phenylmethyl)amino]-2-fluoro-)

• Product Name: Propanoic acid, 3-[bis(phenylmethyl)amino]-2-fluoro-
• CAS No: 1823979-88-9
• MF: C₁₇H₁₈FNO₂
• MW: 287.328728199005
• MDL: MFCD29047174
• CID: 5162516
• PubChem ID: 22178364
• Update Time: 2025-10-19

Propanoic acid, 3-[bis(phenylmethyl)amino]-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[bis(phenylmethyl)amino]-2-fluoro-

• MDL： MFCD29047174
• Inchi： 1S/C17H18FNO2/c18-16(17(20)21)13-19(11-14-7-3-1-4-8-14)12-15-9-5-2-6-10-15/h1-10,16H,11-13H2,(H,20,21)
• InChI Key： AOTXCKTZBUSXFK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)CN(CC1=CC=CC=C1)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Propanoic acid, 3-[bis(phenylmethyl)amino]-2-fluoro-

Propanoic Acid, 3-[Bis(Phenylmethyl)Amino]-2-Fluoro-

Propanoic acid, 3-[bis(phenylmethyl)amino]-2-fluoro-, also known by its CAS number 1823979-88-9, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a propanoic acid backbone with a fluoro substituent at the 2-position and a bis(phenylmethyl)amino group at the 3-position. The combination of these functional groups makes it a valuable molecule for both academic research and industrial applications.

The synthesis of propanoic acid, 3-[bis(phenylmethyl)amino]-2-fluoro- involves a series of carefully designed chemical reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound using methods such as nucleophilic substitution and coupling reactions. Researchers have also explored the use of catalytic systems to enhance the yield and purity of the product. These developments have significantly improved the scalability of the synthesis process, making it more accessible for large-scale production.

The chemical structure of propanoic acid, 3-[bis(phenylmethyl)amino]-2-fluoro- plays a crucial role in its reactivity and functionality. The fluoro group at the 2-position introduces electron-withdrawing effects, which can influence the acidity and reactivity of the carboxylic acid group. On the other hand, the bis(phenylmethyl)amino group at the 3-position provides steric bulk and potential sites for further functionalization. This balance of electronic and steric effects makes the compound highly versatile in various chemical transformations.

In terms of applications, propanoic acid, 3-[bis(phenylmethyl)amino]-2-fluoro- has found significant use in drug discovery and development. Its unique structure allows it to serve as a building block for constructing complex molecules with desired pharmacological properties. Recent studies have highlighted its potential as a precursor for developing novel antibiotics and antiviral agents. Additionally, its ability to form stable amides and esters makes it an attractive candidate for synthesizing bioactive compounds with improved solubility and bioavailability.

The fluorine atom in propanoic acid, 3-[bis(phenylmethyl)amino]-2-fluoro- also contributes to its stability under certain chemical conditions. This property has been exploited in various industrial processes where resistance to degradation is critical. For instance, it has been used as an intermediate in the synthesis of agrochemicals and specialty chemicals. Its ability to undergo selective fluorination reactions further expands its utility in creating fluorinated compounds with tailored properties.

Recent research has also focused on understanding the environmental impact of propanoic acid, 3-[bis(phenylmethyl)amino]-2-fluoro-. Studies have shown that while it exhibits moderate biodegradability under aerobic conditions, its persistence in certain environmental compartments requires careful consideration during industrial use. Efforts are underway to develop more sustainable synthesis routes and disposal methods to minimize its ecological footprint.

In conclusion, propanoic acid, 3-[bis(phenylmethyl)amino]-2-fluoro-, with its CAS number 1823979-88-9, is a multifaceted compound that continues to play a pivotal role in modern chemistry. Its unique structure, versatile reactivity, and wide range of applications make it an essential molecule for both academic and industrial pursuits. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its importance in the chemical landscape.